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For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitochondrial reactive oxygen species (ROS) are increasingly recognized as critical signaling
molecules and key mediators of cellular damage in a range of pathologies, including
neurodegenerative diseases, cardiovascular disorders, and cancer. Accurate assessment and
modulation of mitochondrial ROS are therefore crucial for both basic research and therapeutic
development. Mito-apocynin (C11) is a novel investigational compound designed to
specifically target and inhibit the production of ROS within the mitochondria. This document
provides detailed application notes and protocols for the use of Mito-apocynin (C11) in
assessing and modulating mitochondrial ROS.

Mito-apocynin (C11) is a derivative of apocynin, a known inhibitor of NADPH oxidase (NOX)
enzymes.[1] It is synthesized by conjugating the apocynin moiety to a triphenylphosphonium
(TPP*) cation via an eleven-carbon alkyl chain.[2][3] This lipophilic TPP* cation facilitates the
accumulation of the molecule within the mitochondria, driven by the mitochondrial membrane
potential.[2][3] Once localized to the mitochondria, Mito-apocynin is thought to inhibit
mitochondrial NOX enzymes, such as NOX4, thereby reducing the generation of superoxide
and other ROS at their source.[2][3]

Mechanism of Action
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Mito-apocynin (C11) exerts its effects through a targeted mechanism within the mitochondria.
The following diagram illustrates the proposed signaling pathway and mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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